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Compound of Interest

Compound Name: 8-Bromo-2-methoxyquinoline

Cat. No.: B179713

An In-depth Technical Guide to 8-Bromo-2-
methoxyquinoline

This technical guide provides a comprehensive overview of the chemical and physical
properties of 8-Bromo-2-methoxyquinoline. It is intended for researchers, scientists, and drug
development professionals who are interested in the synthesis, characterization, and potential
applications of this heterocyclic compound.

Core Chemical and Physical Data

8-Bromo-2-methoxyquinoline is a halogenated derivative of methoxyquinoline. The presence
of the bromine atom and the methoxy group on the quinoline core significantly influences its
physicochemical properties and reactivity.
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Property Value

Molecular Formula C10HsBrNO
Molecular Weight 238.08 g/mol [1]
CAS Number 146564-18-3[1]
Predicted Boiling Point 312.6 £ 22.0 °C[1]
Predicted Density 1.516 £ 0.06 g/cm3[1]
Predicted pKa 0.53 £0.50[1]

Experimental Protocols

While a specific, peer-reviewed synthesis protocol for 8-Bromo-2-methoxyquinoline is not
readily available in the current literature, a plausible methodology can be adapted from
established procedures for structurally similar compounds, such as the synthesis of 5-bromo-8-
methoxyquinoline[2].

Proposed Synthesis of 8-Bromo-2-methoxyquinoline

This proposed protocol describes the electrophilic bromination of 2-methoxyquinoline.
Materials and Reagents:

e 2-methoxyquinoline

e Bromine (Brz)

e Dichloromethane (CH2Cl2)

e Chloroform (CHCIs)

e 5% Sodium Bicarbonate (NaHCO3) solution

e Anhydrous Sodium Sulfate (NazSOa)

o Ethyl Acetate
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¢ Hexane

Procedure:

A solution of 2-methoxyquinoline (1 equivalent) is prepared in distilled dichloromethane
(CH2Cl2) in a round-bottom flask, protected from light.

e A solution of bromine (1.1 equivalents) in chloroform is added dropwise to the 2-
methoxyquinoline solution over a period of 10 minutes at ambient temperature.

e The reaction mixture is stirred for 48 hours, and the progress is monitored by Thin Layer
Chromatography (TLC)[2].

e Upon completion of the reaction, the organic layer is washed three times with a 5% sodium
bicarbonate solution to neutralize any remaining acid[2].

e The organic layer is then dried over anhydrous sodium sulfate and the solvent is removed
under reduced pressure to yield the crude product[2].

e The crude 8-Bromo-2-methoxyquinoline is purified by column chromatography on a short
alumina column, eluting with a 1:3 mixture of ethyl acetate and hexane to yield the final
product[2].

Potential Biological Activity

Derivatives of bromo- and methoxy-substituted quinolines have demonstrated a range of
biological activities. Notably, various substituted quinolines have been investigated for their
potential as anticancer agents[3][4]. Research has shown that certain 8-substituted quinolines,
including those with hydroxyl and methoxy groups, exhibit inhibitory effects against human
cancer cell lines such as HT29 (adenocarcinoma), HeLa (cervical cancer), and C6
(glioblastoma)[4]. The specific biological targets and therapeutic applications of 8-Bromo-2-
methoxyquinoline, however, warrant further investigation.

Visualized Workflows

The following diagrams illustrate a proposed synthesis and purification workflow, as well as a
logical workflow for the characterization of 8-Bromo-2-methoxyquinoline.
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Synthesis and Purification Workflow for 8-Bromo-2-methoxyquinoline

Synthesis

2-methoxyquinoline in CH2CI2

Add Bromine in CHCI3

;

Stir at Room Temperature (48h)

Reaction Complete (TLC)

Workup

Wash with 5% NaHCO3

;

Dry with Na2SO4

;

Concentrate in vacuo

Purification

Alumina Column Chromatography
(EtOAc/Hexane)

Pure 8-Bromo-2-methoxyquinoline

Click to download full resolution via product page

Synthesis and Purification Workflow
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Physicochemical Characterization Workflow

Synthesized 8-Bromo-2-methoxyquinoline
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Physicochemical Characterization Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxyquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
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methoxyquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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